4-fluoro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-[4-(4-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H25F2N3O2S2/c1-17(26-32(29,30)21-10-6-19(25)7-11-21)23(22-3-2-16-31-22)28-14-12-27(13-15-28)20-8-4-18(24)5-9-20/h2-11,16-17,23,26H,12-15H2,1H3
• InChI Key: RXFCMQJTXFBQNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)F)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H25F2N3O2S2
• Molecular Weight: 477.6 g/mol

Description

4-fluoro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H25F2N3O2S2 and its molecular weight is 477.59. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Activity : The compound has shown significant antimicrobial activity. For instance, derivatives synthesized through nucleophilic substitution reactions exhibited potent activity against Gram-negative bacteria such as P. aeruginosa and E. coli, as well as against the fungal strain C. albicans. The study highlights the compound's potential as an antimicrobial agent (V. Mishra & T. Chundawat, 2019).

• Carbonic Anhydrase Inhibition : Research into sulfonamide derivatives incorporating ureido moieties revealed that these compounds are potent inhibitors of human carbonic anhydrase isoforms. This activity is relevant for various pharmacological applications, including antitumor agents (C. Congiu et al., 2015).

• Anticonvulsant Action : Another study focused on benzenesulfonamide derivatives that act as carbonic anhydrase inhibitors, showing promise as anticonvulsant agents. Certain derivatives displayed effective seizure protection in animal models, suggesting potential for treating epileptic disorders (C. B. Mishra et al., 2017).

• Antitumor Activity : The compound's derivatives have been evaluated for antitumor activities, revealing potent inhibitory effects on tumor-associated carbonic anhydrase isoforms. These findings suggest the compound's utility in cancer research and therapy development (Nabih Lolak et al., 2019).